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Compound of Interest

Compound Name: Dodec-1-EN-8-yne

Cat. No.: B15164321 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Dodec-1-en-8-yne is readily available.

The following information is compiled from data on structurally similar compounds, general

principles of handling hydrocarbons, alkenes, and alkynes, and relevant safety regulations.

Treat Dodec-1-en-8-yne as a hazardous substance at all times.

Essential Safety and Logistical Information
This guide provides procedural, step-by-step instructions for the safe handling and disposal of

Dodec-1-en-8-yne, a compound with both alkene and alkyne functionalities. Due to the

presence of these reactive groups, special care must be taken. This document is intended for

researchers, scientists, and drug development professionals.

Quantitative Data Summary
Given the absence of a specific SDS for Dodec-1-en-8-yne, the following table provides

estimated physical and chemical properties based on the available data for 1-dodecene, a C12

hydrocarbon. These values should be used as a general guideline for assessing risk and

planning disposal.
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Property
Estimated Value (based on
1-dodecene)

Notes

Molecular Formula C₁₂H₂₀
Confirmed for Dodec-1-en-8-

yne.

Molecular Weight 164.29 g/mol
Confirmed for Dodec-1-en-8-

yne.

Appearance Colorless liquid
Typical for hydrocarbons of this

size.

Flash Point ~76 °C (169 °F)
Combustible liquid. Keep away

from ignition sources.

Boiling Point > 200 °C (392 °F)

Expected to be a relatively

non-volatile liquid at room

temperature.

Density ~0.76 g/cm³ Less dense than water.

Water Solubility Insoluble
Will float on water. Do not

dispose of down the drain.

Toxicity
Assumed to be an aspiration

hazard.

May be fatal if swallowed and

enters airways. Assumed to be

very toxic to aquatic life with

long-lasting effects. Avoid

release to the environment.[1]

[2]

Reactivity Potentially reactive.

Alkynes can form explosive

peroxides over time. Enyne

structures can be highly

reactive.[3] Avoid contact with

strong oxidizing agents.

Experimental Protocols: Disposal Procedures
The proper disposal of Dodec-1-en-8-yne requires a multi-step approach to ensure safety and

environmental protection. The following protocol should be followed diligently.
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Step 1: Personal Protective Equipment (PPE)
Before handling Dodec-1-en-8-yne, ensure you are wearing the appropriate PPE:

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Body Protection: A lab coat is required.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.

Step 2: Waste Segregation and Collection
Designated Waste Container: Use a dedicated, properly labeled, and sealed container for

Dodec-1-en-8-yne waste. The container should be made of a material compatible with

hydrocarbons.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Dodec-1-en-8-yne," and the appropriate hazard pictograms (e.g.,

flammable, health hazard, environmental hazard).

No Mixing: Do not mix Dodec-1-en-8-yne waste with other chemical waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Step 3: Storage of Chemical Waste
Secure Storage: Store the waste container in a cool, dry, and well-ventilated area designated

for hazardous waste.

Away from Incompatibles: Keep the waste container away from heat, sparks, open flames,

and strong oxidizing agents.

Secondary Containment: Store the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.

Step 4: Final Disposal
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Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the hazardous waste.

Documentation: Complete all necessary hazardous waste disposal forms as required by your

institution and local regulations.

Professional Disposal: Dodec-1-en-8-yne waste must be disposed of through a licensed

hazardous waste disposal company. Do not attempt to dispose of this chemical through

standard trash or sewer systems.

Mandatory Visualizations
Disposal Workflow Diagram
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Start: Need to Dispose of Dodec-1-en-8-yne Waste

Step 1: Don Appropriate
Personal Protective Equipment (PPE)

Step 2: Collect Waste in a
Properly Labeled, Sealed Container

Step 3: Segregate from
Other Waste Streams

Step 4: Store in a Designated
Cool, Dry, Ventilated Area

Step 5: Use Secondary Containment

Step 6: Contact Environmental
Health & Safety (EHS)

Step 7: Complete
Waste Disposal Forms

Step 8: Arrange for Professional
Waste Pickup

End: Safe and Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Dodec-1-en-8-yne.
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Logical Relationship of Hazards

Dodec-1-en-8-yne

Combustible Liquid
(Flash Point ~76°C) Health Hazard Environmental Hazard Reactivity Hazard

Aspiration Toxicity Very Toxic to Aquatic Life Potential for Peroxide Formation
(from alkyne group)

Incompatible with
Strong Oxidizing Agents

Click to download full resolution via product page

Caption: Logical relationships of hazards associated with Dodec-1-en-8-yne.

Conclusion
The safe disposal of Dodec-1-en-8-yne is paramount to ensuring the safety of laboratory

personnel and protecting the environment. Due to the lack of specific data for this compound, a

cautious approach is necessary. Always consult with your institution's EHS department and

adhere to all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Dodec-1-en-8-yne: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15164321#dodec-1-en-8-yne-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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